Cas no 25017-33-8 (Urea,N-[(2,5-dimethylphenyl)methyl]-)
25017-33-8 structure
Product Name:Urea,N-[(2,5-dimethylphenyl)methyl]-
CAS No:25017-33-8
MF:C10H14N2O
MW:178.230962276459
CID:257170
PubChem ID:212820
Update Time:2025-04-19
Urea,N-[(2,5-dimethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-[(2,5-dimethylphenyl)methyl]-
- (2,5-dimethylphenyl)methylurea
- BRN 3268313
- SCHEMBL1520513
- Urea, (2,5-dimethylbenzyl)-
- DTXSID60179721
- 25017-33-8
- 2,5-(Dimethylbenzyl)urea
-
- Inchi: 1S/C10H14N2O/c1-7-3-4-8(2)9(5-7)6-12-10(11)13/h3-5H,6H2,1-2H3,(H3,11,12,13)
- InChI Key: NYSHDDGSAGJEQF-UHFFFAOYSA-N
- SMILES: O=C(N)NCC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 178.11072
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Urea,N-[(2,5-dimethylphenyl)methyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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